Cas no 2241141-12-6 (2-(2-Aminoethoxy)phenol hydrochloride)

• Product Name: 2-(2-Aminoethoxy)phenol hydrochloride
• CAS No: 2241141-12-6
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• CID: 5762444
• PubChem ID: 89606146
• Update Time: 2025-05-25

2-(2-Aminoethoxy)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6474931
• 2-(2-Aminoethoxy)phenol hydrochloride
• 2-(2-Aminoethoxy)phenol;hydrochloride
• Z3217405430
• SCHEMBL14999781
• 2241141-12-6
• A1-45175
• Phenol, 2-(2-aminoethoxy)-, hydrochloride (1:1)

• Inchi： 1S/C8H11NO2.ClH/c9-5-6-11-8-4-2-1-3-7(8)10;/h1-4,10H,5-6,9H2;1H
• InChI Key： XGUKLMDEOOJNPK-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1O)CCN

Computed Properties

• Exact Mass: 189.0556563g/mol
• Monoisotopic Mass: 189.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2-Aminoethoxy)phenol hydrochloride

Research Brief on 2-(2-Aminoethoxy)phenol hydrochloride (CAS: 2241141-12-6): Recent Advances and Applications

2-(2-Aminoethoxy)phenol hydrochloride (CAS: 2241141-12-6) is a chemically modified phenolic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound, characterized by its aminoethoxy functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug development, particularly in the design of novel antimicrobial, anticancer, and neuroprotective agents. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial applications.

One of the key areas of research involving 2-(2-Aminoethoxy)phenol hydrochloride is its role as a building block in the synthesis of complex organic molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of tyrosine kinase inhibitors, which are critical for targeting cancer cell proliferation. The study highlighted the compound's ability to improve the pharmacokinetic properties of the resulting inhibitors, thereby enhancing their therapeutic potential. Additionally, its structural flexibility allows for modifications that can be tailored to specific biological targets, making it a valuable tool in rational drug design.

In the field of antimicrobial research, 2-(2-Aminoethoxy)phenol hydrochloride has shown promise as a precursor for the synthesis of novel antibiotics. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its use in developing derivatives with potent activity against multidrug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to combat antibiotic resistance. Furthermore, its low cytotoxicity profile in mammalian cells underscores its potential for safe therapeutic applications.

Beyond its pharmaceutical applications, 2-(2-Aminoethoxy)phenol hydrochloride has also been investigated for its neuroprotective properties. Research published in Neurochemical Research in 2024 explored its ability to mitigate oxidative stress in neuronal cells, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's phenolic moiety was found to scavenge free radicals effectively, while its aminoethoxy group facilitated blood-brain barrier penetration. These findings suggest its potential as a lead compound for developing neuroprotective agents.

In conclusion, 2-(2-Aminoethoxy)phenol hydrochloride (CAS: 2241141-12-6) represents a multifaceted compound with broad applications in drug discovery and biomedical research. Its structural features and functional versatility make it a valuable asset in the development of therapeutics targeting cancer, infectious diseases, and neurodegenerative disorders. Future research should focus on optimizing its derivatives for enhanced efficacy and specificity, as well as exploring its potential in combination therapies. The continued investigation of this compound is likely to yield significant advancements in the field of chemical biology and medicinal chemistry.